Cas no 1807295-07-3 (Methyl 3-cyano-5-ethyl-2-mercaptobenzoate)

• Product Name: Methyl 3-cyano-5-ethyl-2-mercaptobenzoate
• CAS No: 1807295-07-3
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 5011386
• Update Time: 2025-05-20

Methyl 3-cyano-5-ethyl-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-ethyl-2-mercaptobenzoate

• Inchi： 1S/C11H11NO2S/c1-3-7-4-8(6-12)10(15)9(5-7)11(13)14-2/h4-5,15H,3H2,1-2H3
• InChI Key： ZCSZMBNRRSXOPO-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=CC(=CC=1C(=O)OC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 51.1

Additional information on Methyl 3-cyano-5-ethyl-2-mercaptobenzoate

Comprehensive Overview of Methyl 3-cyano-5-ethyl-2-mercaptobenzoate (CAS No. 1807295-07-3)

Methyl 3-cyano-5-ethyl-2-mercaptobenzoate (CAS No. 1807295-07-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and material science. This compound, characterized by its unique cyano and mercapto functional groups, serves as a versatile building block in synthetic chemistry. Its molecular structure, combining a benzoate backbone with ethyl and methyl substituents, makes it a valuable candidate for researchers exploring novel chemical reactions and applications.

In recent years, the demand for Methyl 3-cyano-5-ethyl-2-mercaptobenzoate has surged due to its potential role in the development of high-performance materials and bioactive molecules. Researchers are particularly interested in its sulfur-containing moiety, which is often associated with enhanced stability and reactivity in catalytic processes. The compound's CAS No. 1807295-07-3 is frequently searched in academic databases and patent filings, reflecting its growing importance in industrial and academic research.

One of the key trends driving interest in Methyl 3-cyano-5-ethyl-2-mercaptobenzoate is the rise of green chemistry and sustainable synthesis. As industries seek eco-friendly alternatives to traditional chemical processes, this compound's potential for low-waste production and high atom economy has positioned it as a promising candidate. Additionally, its cyano group offers opportunities for further functionalization, making it a hotspot for innovation in drug discovery and material engineering.

The synthesis of Methyl 3-cyano-5-ethyl-2-mercaptobenzoate typically involves multi-step reactions, including esterification, cyanation, and thiolation. These processes are often optimized for yield and purity, as the compound's applications demand high-quality standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its structural integrity and purity, ensuring compliance with regulatory requirements.

From a commercial perspective, Methyl 3-cyano-5-ethyl-2-mercaptobenzoate is supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical sectors. Its pricing and availability are influenced by factors such as raw material costs, production scalability, and market demand. Companies investing in this compound often highlight its potential for patentable derivatives and proprietary formulations, driving further research and development.

In conclusion, Methyl 3-cyano-5-ethyl-2-mercaptobenzoate (CAS No. 1807295-07-3) represents a cutting-edge chemical entity with broad applications across multiple industries. Its unique structural features and reactivity profile make it a subject of ongoing exploration, particularly in the context of sustainable chemistry and advanced material design. As scientific advancements continue, this compound is poised to play a pivotal role in shaping the future of specialty chemicals and innovative synthesis.